(4R,5S)-4-(Aminomethyl)-5-(1,5-dimethylpyrazol-4-yl)-1-(2-methoxyethyl)pyrrolidin-2-one

• IUPAC Name: (4R,5S)-4-(aminomethyl)-5-(1,5-dimethylpyrazol-4-yl)-1-(2-methoxyethyl)pyrrolidin-2-one
• InChI: InChI=1S/C13H22N4O2/c1-9-11(8-15-16(9)2)13-10(7-14)6-12(18)17(13)4-5-19-3/h8,10,13H,4-7,14H2,1-3H3/t10-,13+/m1/s1
• InChI Key: ZAXUZJHMOPQEPZ-MFKMUULPSA-N
• Canonical SMILES: CC1=C(C=NN1C)C2C(CC(=O)N2CCOC)CN
• Isomeric SMILES: CC1=C(C=NN1C)[C@@H]2[C@H](CC(=O)N2CCOC)CN
• Molecular Formula: C13H22N4O2
• Molecular Weight: 266.34 g/mol

Description

(4R,5S)-4-(Aminomethyl)-5-(1,5-dimethylpyrazol-4-yl)-1-(2-methoxyethyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C13H22N4O2 and its molecular weight is 266.345. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Potential

The compound and its aminomethyl derivatives have demonstrated significant anti-inflammatory potential. Specifically, aminomethyl derivatives with dimethylamino-methyl, diethylaminomethyl, and pyrrolidinomethyl moieties were more active than the standard drug diclofenac sodium. The study emphasizes the structure-activity relationship, indicating that the activity of the aminomethyl moiety is influenced by its pKa value, suggesting these novel compounds as potential anti-inflammatory agents (Hayun et al., 2020).

Structural Characterization

The compound has been a subject of structural characterization, providing insights into its chemical behavior and potential applications. For instance, a study on the structural analysis of a β-amino dicarbonyl compound related to this compound, involving spectral and X-ray diffraction data, offers a foundational understanding of its chemical structure and potential applications in various scientific fields (Meskini et al., 2011).

Applications in Synthesis

The compound plays a role as an intermediate in the synthesis of bioactive molecules. For example, a practical large-scale synthesis of (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a useful intermediate for various bioactive molecules, has been reported. The synthesis involves a 1,3-dipolar cycloaddition reaction and highlights the efficiency and practicality of the process in industrial and research applications (Kotian et al., 2005).

Antimicrobial and Anticancer Activity

The compound is part of a series of synthesized compounds that have been evaluated for in vitro antimicrobial and anticancer activity. Among these, certain compounds exhibited higher anticancer activity than the reference drug, doxorubicin, as well as good to excellent antimicrobial activity, indicating its significance in medicinal chemistry and pharmaceutical research (Hafez et al., 2016).